An In-depth Technical Guide to 4-Iodobenzenesulfonyl Chloride: Properties, Applications, and Experimental Protocols
An In-depth Technical Guide to 4-Iodobenzenesulfonyl Chloride: Properties, Applications, and Experimental Protocols
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-Iodobenzenesulfonyl chloride, also widely known by its common name p-iodophenylsulfonyl chloride or pipsyl chloride, is a versatile sulfonylating agent of significant interest in chemical synthesis and the life sciences.[1][2][3] Its utility stems from the presence of two key functional groups: a reactive sulfonyl chloride moiety and an iodine-substituted aromatic ring. The sulfonyl chloride group readily reacts with primary and secondary amines to form stable sulfonamides, a core scaffold in many pharmaceuticals. The iodine atom provides a site for further chemical modification, such as cross-coupling reactions, and its high atomic mass is advantageous for crystallographic studies of derivatized biomolecules.
This technical guide provides a comprehensive overview of the chemical and physical properties of 4-iodobenzenesulfonyl chloride, detailed experimental protocols for its key applications, and its role as a chemical probe in proteomics for the study of cellular signaling.
Core Chemical and Physical Properties
4-Iodobenzenesulfonyl chloride is a white to light yellow crystalline solid at room temperature. It is soluble in organic solvents such as ethanol and dichloromethane but reacts with water.[1] Due to its reactivity with moisture, it should be handled under anhydrous conditions and stored in a cool, dry place.
Table 1: Physical and Chemical Properties of 4-Iodobenzenesulfonyl Chloride
| Property | Value | Reference |
| Synonyms | p-Iodobenzenesulfonyl chloride, Pipsyl chloride, 4-Iodophenylsulfonyl chloride | [1][2][3] |
| CAS Number | 98-61-3 | [1][2] |
| Molecular Formula | C₆H₄ClIO₂S | [1][2] |
| Molecular Weight | 302.52 g/mol | [1] |
| Appearance | White to light yellow crystalline powder | |
| Melting Point | 79-84 °C | |
| Solubility | Soluble in ethanol. | [1] |
| Reactivity | Reacts with water, amines, and alcohols. Moisture and light sensitive. |
Spectroscopic Data
The structural identity of 4-iodobenzenesulfonyl chloride can be confirmed by various spectroscopic techniques.
Table 2: Spectroscopic Data of 4-Iodobenzenesulfonyl Chloride
| Technique | Key Data Points |
| ¹H NMR | The proton NMR spectrum typically shows two doublets in the aromatic region, characteristic of a para-substituted benzene ring. |
| ¹³C NMR | The carbon NMR spectrum will display signals for the four distinct aromatic carbons, with the carbon attached to the iodine showing a characteristic chemical shift. |
| IR Spectroscopy | The infrared spectrum exhibits strong characteristic absorption bands for the sulfonyl chloride group (S=O stretching) at approximately 1375 cm⁻¹ and 1180 cm⁻¹. |
| Mass Spectrometry | The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns, including the isotopic signature of chlorine. |
Key Applications and Experimental Protocols
The primary application of 4-iodobenzenesulfonyl chloride lies in its ability to form sulfonamides upon reaction with primary and secondary amines. This reactivity is harnessed in several fields, including pharmaceutical synthesis, proteomics, and analytical chemistry.
Synthesis of Sulfonamides
The reaction of 4-iodobenzenesulfonyl chloride with amines is a robust method for the synthesis of a wide range of sulfonamides, many of which are explored for their biological activities.
This protocol is a generalized procedure based on common laboratory practices for sulfonamide synthesis.
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Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the primary or secondary amine (1.0 equivalent) and dissolve it in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).
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Addition of Base: Add a suitable base (1.1-1.5 equivalents), such as triethylamine or pyridine, to the solution. The base acts as a scavenger for the hydrochloric acid produced during the reaction.
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Addition of Sulfonyl Chloride: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of 4-iodobenzenesulfonyl chloride (1.05 equivalents) in the same anhydrous solvent to the cooled amine solution.
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Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Work-up: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).
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Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield the pure sulfonamide.
| Amine Substrate | Sulfonyl Chloride | Base | Solvent | Yield | Reference |
| Aniline | Benzenesulfonyl chloride | Pyridine | - | 100% | [4] |
| Aniline | 4-Nitrobenzenesulfonyl chloride | Pyridine | - | 100% | [4] |
| p-Toluidine | p-Toluenesulfonyl chloride | Pyridine | - | Quantitative | [4] |
| Various amines | Various sulfonyl chlorides | NaH | DMF/THF | 72-96% | [4] |
| Benzyl amine | p-Toluenesulfonyl chloride | Triethylamine | CH₂Cl₂ | 62% | [5] |
Derivatization of Amino Acids for HPLC Analysis
As "pipsyl chloride," 4-iodobenzenesulfonyl chloride is a well-established derivatizing agent for the analysis of amino acids by high-performance liquid chromatography (HPLC).[6][7] The derivatization reaction attaches the UV-active pipsyl group to the amino acid, enabling sensitive detection.
This protocol is a general guideline for the derivatization of amino acids.
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Sample Preparation: Prepare a standard solution of the amino acid or a hydrolyzed protein sample in a suitable buffer (e.g., sodium bicarbonate buffer, pH 9.0).
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Derivatization Reaction: To the amino acid solution, add a solution of 4-iodobenzenesulfonyl chloride in a water-miscible organic solvent like acetone or acetonitrile. The reaction is typically carried out at a slightly elevated temperature (e.g., 40-50 °C) for a defined period (e.g., 30-60 minutes).
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Reaction Quenching: After the desired reaction time, quench the reaction by adding a small amount of a primary amine solution (e.g., glycine) to consume any excess 4-iodobenzenesulfonyl chloride.
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Sample Preparation for HPLC: Acidify the reaction mixture with a dilute acid (e.g., HCl) and filter or centrifuge to remove any precipitate. The resulting solution containing the pipsylated amino acid(s) is then ready for injection into the HPLC system.
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HPLC Analysis: The separation of pipsylated amino acids is typically achieved on a reverse-phase C18 column with a gradient elution system, and detection is performed using a UV detector.
Chemical Probe in Proteomics
4-Iodobenzenesulfonyl chloride serves as a valuable chemical probe in proteomics for identifying and characterizing protein-protein interactions and post-translational modifications.[8] It reacts with accessible primary amine groups on proteins, primarily the ε-amino group of lysine residues and the N-terminal α-amino group.[8] This covalent labeling can be used to map solvent-accessible surfaces of proteins and identify interaction interfaces.
Visualizing Experimental Workflows and Logical Relationships
The following diagrams, created using the DOT language, illustrate key experimental workflows and logical relationships involving 4-iodobenzenesulfonyl chloride.
Caption: Workflow for the synthesis of sulfonamides.
Caption: Using pipsyl chloride as a chemical probe in proteomics.
Conclusion
4-Iodobenzenesulfonyl chloride is a powerful and versatile reagent with broad applications in organic synthesis and the life sciences. Its ability to efficiently form sulfonamides makes it a valuable building block for the synthesis of potentially bioactive molecules. Furthermore, its role as a derivatizing agent for amino acids and a chemical probe for proteomics underscores its importance as a tool for researchers and drug development professionals. The experimental protocols and workflows provided in this guide offer a practical foundation for the effective utilization of this important chemical compound.
References
- 1. 4-Iodobenzenesulfonyl chloride 95 98-61-3 [sigmaaldrich.com]
- 2. 4-Iodobenzenesulfonyl chloride | C6H4ClIO2S | CID 7399 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. 4-Iodobenzenesulfonyl Chloride 93.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
- 4. cbijournal.com [cbijournal.com]
- 5. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
- 6. The reaction of iodobenzene-p-sulphonyl chloride (pipsyl chloride) with certain amino acids and peptides, and with insulin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. The reaction of iodobenzene-p-sulphonyl chloride (pipsyl chloride) with certain amino acids and peptides, and with insulin - PMC [pmc.ncbi.nlm.nih.gov]
- 8. mdpi.com [mdpi.com]
